Cas no 682738-42-7 (4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine)

• Product Name: 4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine
• CAS No: 682738-42-7
• MF: C₁₀H₆F₄N₂S
• MW: 262.226654529572
• CID: 5759426
• PubChem ID: 17774635
• Update Time: 2025-05-23

4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[3-fluoro-5-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine
• SCHEMBL474188
• EN300-1928656
• 682738-42-7
• 4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine

• Inchi： 1S/C10H6F4N2S/c11-7-2-5(8-4-17-9(15)16-8)1-6(3-7)10(12,13)14/h1-4H,(H2,15,16)
• InChI Key： UKJQCMKGJGFQFQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CC(=CC(C(F)(F)F)=C1)F

Computed Properties

• Exact Mass: 262.01878202g/mol
• Monoisotopic Mass: 262.01878202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine

4-3-Fluoro-5-(Trifluoromethyl)Phenyl-1,3-Thiazol-2-Amine (CAS No. 682738-42-7)

4-3-fluoro-5-(trifluoromethyl)phenyl-1,3-thiazol-2-amine, commonly referred to by its CAS number 682738-42-7, is a specialized organic compound with significant applications in various fields. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of fluorine and trifluoromethyl groups in its structure contributes to its unique chemical properties and reactivity.

The molecular structure of 4-3-fluoro-5-(trifluoromethyl)phenyl derivative is characterized by a phenyl ring substituted with fluorine at the 3-position and a trifluoromethyl group at the 5-position. This substitution pattern enhances the compound's stability and electronic properties, making it suitable for use in advanced chemical reactions and material synthesis. The thiazole moiety further adds to its versatility, enabling it to participate in various bonding interactions and catalytic processes.

Recent studies have highlighted the potential of 1,3-thiazol-based compounds in drug discovery and development. The thiazole ring is known for its ability to act as a bioisostere, providing structural diversity while maintaining pharmacokinetic properties. This has led to increased interest in CAS No. 682738-42-7 as a candidate for designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and oxidation steps. The introduction of fluorine atoms and trifluoromethyl groups requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process.

The physical properties of 4-3-fluoro-substituted derivatives are also noteworthy. The compound exhibits good solubility in organic solvents and moderate thermal stability, making it suitable for use in high-throughput screening assays and combinatorial chemistry applications. Its spectroscopic characteristics, including UV-vis absorption and fluorescence emission, have been extensively studied to understand its electronic transitions and excited-state dynamics.

From an environmental standpoint, the biodegradability and ecotoxicological effects of CAS No. 682738-42-based compounds are under investigation. Researchers are exploring methods to minimize the environmental footprint of this compound through green chemistry approaches, such as using renewable feedstocks and reducing waste generation during synthesis.

In conclusion, 4-3-fluoro-N-N'-[1,3-thiazol]-amine (CAS No. 682738-42-) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and drug design strategies, positions it as a valuable tool for addressing complex scientific challenges.